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Compound of Interest

Compound Name: N,N-Diethylaniline

Cat. No.: B043248

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the toxicological data and handling
precautions for N,N-Diethylaniline (CAS No. 91-66-7). The information is compiled and
presented to meet the needs of laboratory and industrial professionals working with this
chemical.

Toxicological Data

N,N-Diethylaniline is a synthetic aromatic amine that is toxic by inhalation, in contact with skin,
and if swallowed.[1][2] It is classified as a substance that may cause damage to organs through
prolonged or repeated exposure.[1][3] The primary target organs include the blood, liver,
spleen, upper respiratory tract, and central nervous system (CNS).[4][5]

Quantitative Toxicological Data

The following tables summarize the key quantitative toxicological data for N,N-Diethylaniline.
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Acute Oral Toxicity

Test Substance

N,N-Diethylaniline

Species Rat
Route Oral
LD50 606 mg/kg[6]

610 mg/kg[5][7]

782 mg/kg|8]

Acute Dermal Toxicity

Test Substance

N,N-Diethylaniline

Species Rat
Route Dermal
LD50 >5000 mg/kg[6]

Acute Inhalation Toxicity

Test Substance

N,N-Diethylaniline

Species Rat
Route Inhalation
LC50 1920 mg/m3 (4 hours)[6][9]

314.6 ppm (4 hours)[5][7]
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Aquatic Toxicity

Test Substance

N,N-Diethylaniline

Species Daphnia magna (Water flea)
Test EC50
Result 1.3 mg/l (48 hours)[1]

Qualitative Toxicological Information

Acute Effects: Exposure can cause methemoglobinemia, which leads to cyanosis (bluish
discoloration of the skin and lips), headache, dizziness, and shortness of breath.[9][10] In
severe cases, it can lead to convulsions and death.[9] Inhalation may cause respiratory tract
irritation.[1][9] Skin and eye contact can cause irritation.[5][11]

Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, leading to
anemia.[12] It can also affect the liver, spleen, and central nervous system.[4][5]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
N,N-Diethylaniline in Group 3, meaning it is "not classifiable as to its carcinogenicity to
humans".[4][5] Studies on the structurally similar N,N-dimethylaniline have shown increased
incidences of tumors in the spleen and forestomach of rats and mice.[13][14]

Mutagenicity: Genotoxicity studies have indicated that N,N-Diethylaniline can be a
chromosome-damaging agent.[15] However, it was found to be non-mutagenic in the Ames
test.[16][17][18]

Reproductive Toxicity: There is no available information on the reproductive or
developmental effects of N,N-Diethylaniline in humans.[13][14]

Experimental Protocols

The following are generalized methodologies for the key toxicological experiments cited, based
on OECD guidelines.

Acute Oral Toxicity (OECD 420, 423, 425)
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e Principle: To determine the short-term toxicity of a substance when administered orally.[3]
o Test Animals: Typically, young adult rats of a single sex (usually females) are used.[15][19]

e Procedure:

[¢]

Animals are fasted prior to dosing.[19]

[e]

The test substance is administered in a single dose by gavage.[19]

o

A stepwise procedure is used with fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[19]

[¢]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.[9]

[¢]

A post-mortem examination (necropsy) is performed on all animals at the end of the study.
[15]

o Data Analysis: The LD50 is calculated, which is the statistically derived single dose that can
be expected to cause death in 50% of the animals.[15]

Acute Dermal Toxicity (OECD 402)

e Principle: To assess the potential short-term hazards of a substance when exposed through
the skin.[5]

o Test Animals: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used.[20]

e Procedure:

[¢]

The fur is removed from the dorsal area of the trunk of the test animals.

[e]

The test substance is applied uniformly over an area that is approximately 10% of the total
body surface area.

[e]

The treated area is covered with a porous gauze dressing for a 24-hour exposure period.
[20]

[e]

Animals are observed for mortality and signs of toxicity for at least 14 days.[5]

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Body weight is recorded weekly.[5]

o Agross necropsy is performed on all animals at the end of the study.[5]

Acute Inhalation Toxicity (OECD 403)

o Principle: To evaluate the health hazards associated with a single, short-term exposure to a
substance via inhalation.[9]

¢ Test Animals: Typically, young adult rats are used.[9]
e Procedure:
o Animals are placed in an inhalation chamber with a dynamic airflow.[9]

o They are exposed to a precisely controlled concentration of the test substance (as a gas,
vapor, or aerosol) for a defined period, usually 4 hours.[9]

o Multiple concentration groups are typically used.[21]

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for a
14-day period following exposure.[9]

o A comprehensive necropsy is performed on all animals at the end of the study.[9]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

¢ Principle: To detect gene mutations induced by a chemical substance using strains of
Salmonella typhimurium and Escherichia coli.[22]

e Procedure:

o The tester strains, which are auxotrophic for histidine or tryptophan, are exposed to the
test substance with and without a metabolic activation system (S9 mix).[22][23]

o The mixture is plated on a minimal medium agar.

o After incubation for 48-72 hours, revertant colonies (those that have mutated back to being
able to synthesize the required amino acid) are counted.[24]
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o A substance is considered mutagenic if it causes a dose-related increase in the number of
revertant colonies.[22]

In Vitro Mammalian Chromosomal Aberration Test
(OECD 473)

 Principle: To identify substances that cause structural chromosomal aberrations in cultured
mammalian cells.[11][25]

e Procedure:

o Cultures of mammalian cells (e.g., Chinese hamster ovary (CHO) cells or human
peripheral blood lymphocytes) are exposed to the test substance with and without
metabolic activation.[11]

o Cells are treated for a short period (e.g., 3-6 hours) or continuously for a longer period.

o After treatment, the cells are incubated with a metaphase-arresting substance (e.g.,
colcemid).

o The cells are then harvested, stained, and analyzed microscopically for chromosomal
aberrations.[25]

o Asignificant, dose-dependent increase in the number of cells with chromosomal
aberrations indicates a positive result.[26]

Handling Precautions

Strict adherence to safety protocols is mandatory when handling N,N-Diethylaniline.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[9]

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://enamine.net/public/biology-services/Bacterial-reverse-mutation-test-(Ames-test).pdf
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/vitro-mammalian-chromosome-aberration-test
https://www.oecd.org/en/publications/test-no-473-in-vitro-mammalian-chromosomal-aberration-test_9789264264649-en.html
https://www.criver.com/products-services/safety-assessment/toxicology-services/genetic-toxicology/vitro-mammalian-chromosome-aberration-test
https://www.oecd.org/en/publications/test-no-473-in-vitro-mammalian-chromosomal-aberration-test_9789264264649-en.html
https://www.eurofins.de/human-safety-testing/validierte-methoden/chromosome-aberration-test/
https://www.benchchem.com/product/b043248?utm_src=pdf-body
https://www.slideshare.net/slideshow/inhalation-toxicity-studies-oecd-guidelines/161030462
https://www.slideshare.net/slideshow/inhalation-toxicity-studies-oecd-guidelines/161030462
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are
exceeded or if irritation or other symptoms are experienced.[9] In case of insufficient
ventilation, wear suitable respiratory equipment.[4][7]

Engineering Controls

e Use in a well-ventilated area.[9] Facilities should be equipped with an eyewash station and a
safety shower.[27]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9]
o Keep away from heat, sparks, and open flames.[1]

o Store locked up.[3][28]

Spills and Disposal

o Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable
container for disposal.[9] Avoid runoff into storm sewers and ditches.[9] Ventilate the area
and remove all sources of ignition.[9]

» Disposal: Dispose of waste and contaminated materials in accordance with local, state, and
federal regulations. This material and its container must be disposed of as hazardous waste.
[29]

First Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get immediate medical attention.[9]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[9]
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 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[9]

Visualizations
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Emergency Response Workflow for N,N-Diethylaniline Spill
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Caption: Emergency Response Workflow for an N,N-Diethylaniline Spill.
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Toxicological Testing Pathway for N,N-Diethylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diethylaniline: A Comprehensive Toxicological and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043248#toxicological-data-and-handling-precautions-
for-n-n-diethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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